Cas no 93490-25-6 (7H-Purine-7-propanenitrile, 1,6-dihydro-6-oxo-)
93490-25-6 structure
Product Name:7H-Purine-7-propanenitrile, 1,6-dihydro-6-oxo-
CAS No:93490-25-6
MF:C8H7N5O
MW:189.174080133438
CID:735637
PubChem ID:136241357
Update Time:2025-04-19
7H-Purine-7-propanenitrile, 1,6-dihydro-6-oxo- Chemical and Physical Properties
Names and Identifiers
-
- 7H-Purine-7-propanenitrile, 1,6-dihydro-6-oxo-
- 3-(6-oxo-3H-purin-7-yl)propanenitrile
- 93490-25-6
- 3-(6-oxo-6,7-dihydro-1H-purin-7-yl)propanenitrile
- 3-(6-Oxo-1H-purin-7(6H)-yl)propanenitrile
- 3-(6-Oxo-3,6-dihydro-7H-purin-7-yl)propanenitrile
- DTXSID90758689
-
- Inchi: 1S/C8H7N5O/c9-2-1-3-13-5-12-7-6(13)8(14)11-4-10-7/h4-5H,1,3H2,(H,10,11,14)
- InChI Key: YYBDGYYFPRCRTN-UHFFFAOYSA-N
- SMILES: O=C1C2=C(N=CN1)N=CN2CCC#N
Computed Properties
- Exact Mass: 189.06505986g/mol
- Monoisotopic Mass: 189.06505986g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 317
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.9
- Topological Polar Surface Area: 83.1Ų
7H-Purine-7-propanenitrile, 1,6-dihydro-6-oxo- Related Literature
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1. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
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Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
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Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
93490-25-6 (7H-Purine-7-propanenitrile, 1,6-dihydro-6-oxo-) Related Products
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